Cas no 16017-63-3 (2-4-(Phenylsulfonyl)piperazino-1-ethanol)

• Product Name: 2-4-(Phenylsulfonyl)piperazino-1-ethanol
• CAS No: 16017-63-3
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• MDL: MFCD01211968
• CID: 121356
• PubChem ID: 668789
• Update Time: 2025-11-02

2-4-(Phenylsulfonyl)piperazino-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Phenylsulfonyl)piperazin-1-yl)ethanol
• 1-Piperazineethanol,4-(phenylsulfonyl)-
• 2-[4-(benzenesulfonyl)piperazin-1-yl]ethanol
• 2-[4-(PHENYLSULFONYL)PIPERAZINO]-1-ETHANOL
• 1-benzenesulfonyl-4-(2-hydroxy-ethyl)-piperazine
• 1-Benzolsulfonyl-4-(2-hydroxyethyl)-piperazin
• 2-(4-Benzenesulfonyl-piperazin-1-yl)-ethanol
• 2-[4-(Phenylsulfonyl)-1-Piperazinyl]Ethanol
• 2-[4-(phenylsulfonyl)piperazin-1-yl]ethanol
• Benzolsulfonsaeure-N'-(2-hydroxy-ethyl)-piperazid
• SR-01000325910-1
• MFCD01211968
• J-505863
• SCHEMBL10979638
• 16017-63-3
• BAS 00623072
• AKOS002910098
• SR-01000325910
• CHEMBL257075
• HMS2836H13
• CS-0156056
• 2-[4-(Benzenesulfonyl)piperazin-1-yl]ethan-1-ol
• D83850
• AG-690/11632137
• MLS001209462
• SMR000514808
• FT-0681155
• TimTec1_002928
• Oprea1_453562
• BRD-K03331866-001-01-2
• DTXSID60349927
• HMS1542F02
• 1-Piperazineethanol, 4-(phenylsulfonyl)-
• 1-(2-hydroxyethyl)-4-(phenylsulfonyl)piperazine
• Oprea1_770905
• STK049042
• 2-4-(Phenylsulfonyl)piperazino-1-ethanol

• MDL： MFCD01211968
• Inchi： 1S/C12H18N2O3S/c15-11-10-13-6-8-14(9-7-13)18(16,17)12-4-2-1-3-5-12/h1-5,15H,6-11H2
• InChI Key： WUPAFAQQVCZXOD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCN(CCO)CC1)(=O)=O

Computed Properties

• Exact Mass: 270.10400
• Monoisotopic Mass: 270.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• Density: 1.281
• Boiling Point: 443.6°Cat760mmHg
• Flash Point: 222.1°C
• Refractive Index: 1.584
• PSA: 69.23000
• LogP: 0.94180

2-4-(Phenylsulfonyl)piperazino-1-ethanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-4-(Phenylsulfonyl)piperazino-1-ethanol

Comprehensive Overview of 2-4-(Phenylsulfonyl)piperazino-1-ethanol (CAS No. 16017-63-3): Properties, Applications, and Industry Insights

2-4-(Phenylsulfonyl)piperazino-1-ethanol (CAS No. 16017-63-3) is a specialized organic compound with a unique molecular structure combining a piperazine ring, phenylsulfonyl group, and ethanol moiety. This versatile chemical has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The compound's dual functional groups enable diverse chemical modifications, making it valuable for drug discovery programs targeting neurological and metabolic disorders.

Recent studies highlight the growing demand for sulfonamide derivatives like 2-4-(Phenylsulfonyl)piperazino-1-ethanol in medicinal chemistry. With the global pharmaceutical industry increasingly focusing on central nervous system (CNS) therapeutics, researchers are investigating this compound's potential as a precursor for 5-HT receptor modulators and dopamine agonists. The piperazine scaffold in particular has shown remarkable adaptability in creating molecules with improved blood-brain barrier penetration—a key consideration for modern neuropharmacology.

From a synthetic chemistry perspective, CAS 16017-63-3 demonstrates excellent stability under standard laboratory conditions, with melting points typically ranging between 98-102°C. Its solubility profile (soluble in polar organic solvents like DMSO and methanol but insoluble in water) makes it particularly useful for organic synthesis applications. Analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry confirm the compound's high purity (>98%) in commercially available samples.

The agrochemical sector has shown increasing interest in 2-4-(Phenylsulfonyl)piperazino-1-ethanol derivatives for developing novel plant growth regulators and pesticide synergists. Recent patent filings reveal innovative formulations combining this compound with biodegradable carriers to enhance crop protection while minimizing environmental impact—addressing growing consumer concerns about green chemistry in agriculture. Researchers are particularly excited about its potential in systemic acquired resistance (SAR) inducers that could reduce conventional pesticide use.

Quality control protocols for 16017-63-3 emphasize rigorous testing for residual solvents and heavy metals, especially for pharmaceutical-grade material. Advanced purification techniques such as recrystallization from ethanol/water mixtures and column chromatography ensure compliance with stringent regulatory standards. The compound's storage stability (recommended at 2-8°C under inert atmosphere) and shelf life (typically 24 months when properly stored) make it practical for industrial applications.

Emerging applications in material science have expanded the utility of 2-4-(Phenylsulfonyl)piperazino-1-ethanol beyond life sciences. Its incorporation into polymeric matrices has shown promise for creating advanced materials with tailored thermal stability and mechanical properties. Recent studies demonstrate its effectiveness as a crosslinking agent in specialty adhesives and coatings, particularly where chemical resistance is required.

The global market for piperazine derivatives like 16017-63-3 is projected to grow at 6.2% CAGR through 2030, driven by expanding applications in personal care products and electronic chemicals. Manufacturers are responding with improved synthetic routes that enhance yield while reducing environmental footprint—addressing the pharmaceutical industry's growing emphasis on process intensification and green chemistry principles.

Analytical method development for 2-4-(Phenylsulfonyl)piperazino-1-ethanol has advanced significantly, with modern UHPLC methods achieving detection limits below 0.1 μg/mL. These sensitive techniques support quality assurance in end-use applications and facilitate metabolite identification in biological studies. Recent innovations in chiral separation techniques have enabled resolution of stereoisomers, crucial for understanding structure-activity relationships.

Safety evaluations confirm that CAS 16017-63-3 requires standard laboratory precautions (gloves, eye protection) without special handling requirements. Its ecotoxicological profile shows low bioaccumulation potential, supporting its use in environmentally sensitive applications. Ongoing research explores biodegradation pathways to further assess environmental fate—a critical consideration for sustainable chemical development.

Future research directions for 2-4-(Phenylsulfonyl)piperazino-1-ethanol include exploration of its metal-chelating properties for catalytic applications and development of prodrug formulations to enhance bioavailability. The compound's versatility ensures it will remain an important tool for chemists addressing challenges in precision medicine, smart materials, and green technology innovation.